Cas no 1806841-30-4 (3-Bromo-6-chloro-4-(difluoromethyl)-2-hydroxypyridine)

• Product Name: 3-Bromo-6-chloro-4-(difluoromethyl)-2-hydroxypyridine
• CAS No: 1806841-30-4
• MF: C₆H₃BrClF₂NO
• MW: 258.44792675972
• CID: 4915632
• Update Time: 2025-06-13

3-Bromo-6-chloro-4-(difluoromethyl)-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-chloro-4-(difluoromethyl)-2-hydroxypyridine

• Inchi： 1S/C6H3BrClF2NO/c7-4-2(5(9)10)1-3(8)11-6(4)12/h1,5H,(H,11,12)
• InChI Key： BACVNMCXSPJACK-UHFFFAOYSA-N
• SMILES： BrC1C(NC(=CC=1C(F)F)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 287
• XLogP3: 2.1
• Topological Polar Surface Area: 29.1

Additional information on 3-Bromo-6-chloro-4-(difluoromethyl)-2-hydroxypyridine

Comprehensive Overview of 3-Bromo-6-chloro-4-(difluoromethyl)-2-hydroxypyridine (CAS No. 1806841-30-4)

3-Bromo-6-chloro-4-(difluoromethyl)-2-hydroxypyridine (CAS No. 1806841-30-4) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique pyridine backbone and functional groups such as bromo, chloro, difluoromethyl, and hydroxy substituents, offers a versatile platform for synthesizing novel molecules with potential applications in drug discovery and beyond.

The structural complexity of 3-Bromo-6-chloro-4-(difluoromethyl)-2-hydroxypyridine makes it a valuable intermediate in organic synthesis. Researchers are particularly interested in its role in constructing fluorinated pyridine derivatives, which are increasingly sought after due to their enhanced metabolic stability and bioavailability in medicinal chemistry. The presence of both halogen and fluorine groups also opens doors to selective cross-coupling reactions, a topic frequently searched in academic and industrial forums.

In recent years, the demand for fluorinated compounds has surged, driven by their applications in biodegradable materials and green chemistry. This aligns with the growing focus on sustainable practices, a hot topic among researchers and policymakers. The difluoromethyl group in this compound, for instance, is known to improve lipophilicity, a property critical for optimizing drug candidates—a subject often queried in AI-driven drug design platforms.

From a synthetic perspective, 3-Bromo-6-chloro-4-(difluoromethyl)-2-hydroxypyridine serves as a precursor for multi-functionalized pyridines, which are pivotal in developing crop protection agents and electronic materials. Its reactivity profile is frequently discussed in organic synthesis forums, with users searching for optimized protocols to handle its halogenated and hydroxylated moieties. The compound’s stability under various conditions is another area of interest, particularly for industrial-scale applications.

Beyond its chemical utility, the compound’s nomenclature—3-Bromo-6-chloro-4-(difluoromethyl)-2-hydroxypyridine—highlights the importance of IUPAC naming conventions, a recurring theme in educational searches. Its CAS No. 1806841-30-4 further ensures precise identification in global databases, a detail emphasized in patent literature and regulatory submissions.

In conclusion, 3-Bromo-6-chloro-4-(difluoromethyl)-2-hydroxypyridine (CAS No. 1806841-30-4) exemplifies the intersection of innovation and practicality in modern chemistry. Its relevance to drug discovery, sustainable agriculture, and advanced materials underscores its potential to address pressing challenges in science and industry. As research continues, this compound is poised to remain a focal point in discussions about molecular design and functional group compatibility.